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Introduction
Triethyl citrate (TEC), an ester of citric acid, is a widely utilized non-toxic, biodegradable

plasticizer in the formulation of biodegradable polymers.[1][2] Its biocompatibility and approval

for use in food and pharmaceutical applications make it an ideal choice for modifying the

physical properties of polymers such as polylactic acid (PLA), poly(ε-caprolactone) (PCL), and

polyhydroxyalkanoates (PHAs) like poly(3-hydroxybutyrate) (PHB) and poly(3-hydroxybutyrate-

co-3-hydroxyvalerate) (PHBV).[2] This document provides detailed application notes,

experimental protocols, and quantitative data on the use of triethyl citrate in biodegradable

polymers to enhance their flexibility, processability, and degradation characteristics for a variety

of applications, including drug delivery, medical devices, and sustainable packaging.

Mechanism of Action of Triethyl Citrate as a
Plasticizer
Triethyl citrate functions as a plasticizer by inserting its molecules between the polymer

chains. This increases the intermolecular spacing, thereby reducing the secondary forces (van

der Waals forces and hydrogen bonds) between the polymer chains. The increased free

volume allows for greater mobility of the polymer chains, resulting in a decrease in the glass

transition temperature (Tg), increased flexibility, and improved processability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. An environmentally sustainable plasticizer toughened polylactide - RSC Advances (RSC
Publishing) DOI:10.1039/C7RA13448G [pubs.rsc.org]

2. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application of Triethyl Citrate in Biodegradable
Polymers: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682540#application-of-triethyl-citrate-in-
biodegradable-polymers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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